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Compound of Interest

Compound Name: 2-Hexanone, 3-hydroxy-3-methyl-

Cat. No.: B3050444 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is paramount to ensuring a safe and

compliant work environment. This guide provides detailed, step-by-step procedures for the safe

disposal of 2-Hexanone, 3-hydroxy-3-methyl-, a flammable liquid requiring specialized

handling. Adherence to these protocols is critical for minimizing environmental impact and

protecting personnel.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-Hexanone, 3-hydroxy-3-methyl- is not readily

available, data from structurally similar compounds indicate that it should be handled as a

flammable and potentially hazardous chemical. The following table summarizes the key

hazards associated with related ketones.
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Hazard Classification Description Associated Risks

Flammable Liquid
The substance is likely a

flammable liquid and vapor.

Vapors may form explosive

mixtures with air and can travel

to an ignition source and flash

back.[1][2][3][4]

Skin and Eye Irritant
May cause skin and serious

eye irritation.

Direct contact can lead to

redness, pain, and potential

damage.[5]

Respiratory Irritant
May cause respiratory

irritation.

Inhalation of vapors may lead

to coughing, shortness of

breath, and other respiratory

issues.[5]

Reproductive Toxicity

Some related ketones are

suspected of damaging fertility

or the unborn child.

Precautionary measures are

advised for individuals of

reproductive age.[3][4]

Organ Toxicity

Prolonged or repeated

exposure may cause damage

to organs.

The peripheral nervous system

is a potential target.[3][4]

Personal Protective Equipment (PPE): Before handling 2-Hexanone, 3-hydroxy-3-methyl-,
ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol
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The disposal of 2-Hexanone, 3-hydroxy-3-methyl- must be conducted in accordance with all

applicable federal, state, and local regulations. The following is a general procedural guide:

Waste Collection:

Collect waste 2-Hexanone, 3-hydroxy-3-methyl- in a dedicated, properly labeled, and

sealed container.

The container should be made of a material compatible with the chemical and be clearly

marked as "Hazardous Waste," "Flammable Liquid," and with the full chemical name.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Storage:

Store the waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area.

Keep the container away from heat, sparks, open flames, and other sources of ignition.[1]

[2][3]

Ensure the storage area is secure and accessible only to authorized personnel.

Spill Management:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Remove all sources of ignition.[2][3]

Ventilate the area.

For small spills, absorb the chemical with an inert material such as sand, vermiculite, or a

commercial sorbent.

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal as hazardous waste.[2]
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For large spills, contact your institution's Environmental Health and Safety (EHS)

department or emergency response team.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Complete all necessary waste manifest forms as required by your institution and

regulatory agencies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hexanone, 3-hydroxy-3-methyl-.
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Disposal Workflow for 2-Hexanone, 3-hydroxy-3-methyl-

Start: Have 2-Hexanone,
3-hydroxy-3-methyl- for disposal

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Select a designated, labeled
hazardous waste container.

Carefully transfer waste into
the container in a fume hood.

Securely seal the container.

Store in a designated satellite
accumulation area away from

ignition sources.

Is there a spill?

Small Spill:
- Absorb with inert material
- Use non-sparking tools

- Place in sealed container

Yes, small

Large Spill:
- Evacuate area

- Contact EHS/Emergency Response

Yes, large

Arrange for pickup by
EHS or licensed contractor.

No

End: Waste properly disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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